Cas no 1541386-58-6 (4-(2-amino-2-methylpropyl)-3-chlorophenol)

• Product Name: 4-(2-amino-2-methylpropyl)-3-chlorophenol
• CAS No: 1541386-58-6
• Molecular Formula: C₁₀H₁₄ClNO
• Molecular Weight: 199.677261829376
• CID: 5856059
• PubChem ID: 82607573

4-(2-amino-2-methylpropyl)-3-chlorophenol Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-3-chlorophenol
• EN300-1992173
• 1541386-58-6

• InChIKey： UZTWDWMJPHOAQP-UHFFFAOYSA-N
• Inchi： 1S/C10H14ClNO/c1-10(2,12)6-7-3-4-8(13)5-9(7)11/h3-5,13H,6,12H2,1-2H3
• SMILES： ClC1C=C(C=CC=1CC(C)(C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.0763918g/mol
• Heavy Atom Count: 13
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives